Aluminum potassium sulfate

Specification

• Description: Potassium aluminium sulfate is a metal sulfate composed of potassium, aluminium and sulfate ions in the ration 1:1:2. It has a role as a flame retardant, a mordant and an astringent. It is a metal sulfate, an aluminium salt and a potassium salt. It contains an aluminium(3+).; Potassium alum is considered by the FDA as a generally recognized as safe (GRAS) substance. It is an inorganic salt, also called potassium aluminum sulfate with a formula of AlK(SO4)2 that is predominantly produced in the dodecahydrate form (AlK(SO4)2 * 12H2O). Potassium alum is formed by large, transparent crystals that are used in different products like food or drugs as a buffer, neutralizing or forming agent.; Potassium alum or potash alum is the potassium double sulfate of aluminium. It is an astringent/styptic and antiseptic and is commonly used in water purification, leather tanning, fireproof textiles, and baking powder. It also has cosmetic uses as a deodorant and as an aftershave treatment. Aluminum is the most abundant metal in the earth's crust and is always found combined with other elements such as oxygen, silicon, and fluorine. (L739, L740, L776)
• CAS No.: 10043-67-1
• Molecular Formula: AlH2KO4S
• Molecular Weight: 164.16 g/mol
• IUPAC Name: aluminum;potassium;disulfate
• Standard InChI: InChI=1S/Al.K.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)
• Standard InChI Key: VWRKUHIZDIMTAF-UHFFFAOYSA-N
• Isomeric SMILES: [O-]S(=O)(=O)O[Al]1OS(=O)(=O)O1.[K+]
• SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Al+3].[K+]
• Canonical SMILES: OS(=O)(=O)O.[Al].[K]
• Boiling Point: 200 °C
• Colorform: WHITE POWDER
• Melting Point: 92.5 °C